Cas no 86372-09-0 (Cyclohexanecarboxylic acid, 2-(phenoxymethyl)-)

• Product Name: Cyclohexanecarboxylic acid, 2-(phenoxymethyl)-
• CAS No: 86372-09-0
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 661837
• PubChem ID: 13148595
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 2-(phenoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-(phenoxymethyl)-
• 2-(phenoxymethyl)cyclohexane-1-carboxylic acid
• 86372-09-0
• DTXSID20522097

• Inchi： 1S/C14H18O3/c15-14(16)13-9-5-4-6-11(13)10-17-12-7-2-1-3-8-12/h1-3,7-8,11,13H,4-6,9-10H2,(H,15,16)
• InChI Key： HHDLMNMQVNXMOO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1CCCCC1C(=O)O

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų